Cas no 1026491-67-7 (2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- )

• Product Name: 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy-
• CAS No: 1026491-67-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5250891
• Update Time: 2025-06-09

2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-4-hydroxy-2H-1-benzopyran-5-carboxaldehyde (ACI)
• 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy-

• Inchi： 1S/C10H10O3/c11-6-7-2-1-3-9-10(7)8(12)4-5-13-9/h1-3,6,8,12H,4-5H2
• InChI Key： UTICZLQUAMNQKZ-UHFFFAOYSA-N
• SMILES： O=CC1C2=C(OCCC2O)C=CC=1

Additional information on 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy-

Professional Introduction to 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- (CAS No. 1026491-67-7)

The compound 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- (CAS No. 1026491-67-7) represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its benzopyran core structure, has garnered significant attention due to its versatile pharmacological potential and structural features that make it a valuable scaffold for drug discovery.

At the heart of this compound lies its unique benzopyran framework, which is a bicyclic system consisting of a benzene ring fused with a pyran ring. The presence of an aldehyde group at the 5-position and hydroxyl substituents at the 3- and 4-positions introduces multiple reactive sites, enabling diverse chemical modifications and biological interactions. Such structural motifs are frequently explored in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in specific ways.

In recent years, the exploration of 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- has been particularly driven by its potential applications in the development of bioactive molecules. The benzopyran scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The aldehyde functionality further enhances its utility as a synthetic intermediate, allowing for further derivatization to produce more complex pharmacophores.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of 3,4-dihydroxybenzopyrans, which are known for their significant biological effects. For instance, derivatives of benzopyrans have been investigated for their potential in modulating enzyme activity and receptor binding. The hydroxyl groups in this compound provide opportunities for selective functionalization, enabling the design of molecules with tailored properties.

Recent studies have highlighted the importance of 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- in the context of natural product-inspired drug design. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and selectivity towards target proteins. For example, modifications at the 3- and 4-position hydroxyl groups have been shown to improve interactions with specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The aldehyde group at the 5-position serves as a crucial handle for further chemical transformations. It can be readily converted into other functional groups such as carboxylic acids, esters, or amides through oxidation or reduction reactions. These derivatives have been explored for their potential in inhibiting key enzymes that play roles in inflammation and oxidative stress. The ability to modify this compound in multiple ways underscores its versatility as a building block in medicinal chemistry.

Moreover, the 3,4-dihydro portion of the molecule suggests a flattened ring system, which can influence electronic properties and interactions with biological targets. This conformational flexibility is often exploited to optimize binding affinity and pharmacokinetic profiles. Computational studies have been instrumental in understanding how subtle changes in this region can impact biological activity.

In conclusion, 2H-1-Benzopyran-5-carboxaldehyde, 3,4-dihydro-4-hydroxy- (CAS No. 1026491-67-7) represents a promising scaffold for pharmaceutical development. Its unique structural features—comprising a benzopyran core with hydroxyl and aldehyde functionalities—make it an attractive candidate for further exploration in drug discovery. Ongoing research continues to uncover new applications and synthetic pathways for this compound, reinforcing its significance in the field of chemical biology.